Cas no 1492274-63-1 (1-(1H-indole-6-carbonyl)azetidin-3-amine)

• Product Name: 1-(1H-indole-6-carbonyl)azetidin-3-amine
• CAS No: 1492274-63-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5578013
• Update Time: 2025-10-20

1-(1H-indole-6-carbonyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-1-azetidinyl)-1H-indol-6-yl-
• 1-(1h-indole-6-carbonyl)azetidin-3-amine
• 1-(1H-indole-6-carbonyl)azetidin-3-amine

• Inchi： 1S/C12H13N3O/c13-10-6-15(7-10)12(16)9-2-1-8-3-4-14-11(8)5-9/h1-5,10,14H,6-7,13H2
• InChI Key： ZTILKPDNYHHZBI-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C1)(C1=CC2=C(C=C1)C=CN2)=O

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 462.6±35.0 °C(Predicted)
• pka: 16.26±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1-(1H-indole-6-carbonyl)azetidin-3-amine

Introduction to 1-(1H-indole-6-carbonyl)azetidin-3-amine (CAS No. 1492274-63-1) and Its Emerging Applications in Chemical Biology

The compound 1-(1H-indole-6-carbonyl)azetidin-3-amine (CAS No. 1492274-63-1) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative featuring both indole and azetidine moieties, this molecule has garnered significant attention in recent years due to its structural complexity and potential biological activity. The indole ring, a well-documented pharmacophore, is often associated with a wide range of bioactive compounds, while the azetidine scaffold introduces unique steric and electronic properties that can modulate molecular interactions. This combination makes 1-(1H-indole-6-carbonyl)azetidin-3-amine a promising candidate for further exploration in drug discovery and chemical biology.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The indole moiety, in particular, has been extensively studied for its role in various biological processes, including neurotransmitter signaling, immune responses, and cancer cell proliferation. By incorporating an indole group into an azetidine framework, researchers aim to create molecules that can selectively interact with biological targets while minimizing off-target effects. This approach has led to the discovery of several lead compounds with potential applications in oncology, inflammation, and infectious diseases.

Recent advances in computational chemistry and high-throughput screening have accelerated the identification of promising candidates like 1-(1H-indole-6-carbonyl)azetidin-3-amine. These techniques allow for the rapid assessment of molecular properties, such as solubility, bioavailability, and binding affinity, which are critical for drug development. Furthermore, the integration of machine learning algorithms has enabled the prediction of biological activity based on structural features, further streamlining the discovery process. Such innovations have positioned 1-(1H-indole-6-carbonyl)azetidin-3-amine as a valuable asset in modern drug design pipelines.

One particularly intriguing aspect of this compound is its potential role as a precursor in the synthesis of more complex bioactive molecules. The presence of both carbonyl and amine functional groups provides multiple sites for chemical modification, allowing for the creation of derivatives with tailored properties. For instance, modifications at the indole ring can alter electronic distributions and hydrogen bonding capabilities, while alterations at the azetidine scaffold can influence conformational flexibility. These features make 1-(1H-indole-6-carbonyl)azetidin-3-amine a versatile building block for exploring new chemical entities.

The pharmacological profile of 1-(1H-indole-6-carbonyl)azetidin-3-amine has been preliminarily investigated in several preclinical studies. Initial findings suggest that this compound exhibits moderate affinity for certain enzyme targets, including those implicated in metabolic disorders and neurodegenerative diseases. Additionally, its ability to cross cell membranes has been noted, which is essential for achieving therapeutic concentrations in vivo. These observations have prompted further research into its mechanism of action and potential therapeutic applications.

In conclusion, 1-(1H-indole-6-carbonyl)azetidin-3-amine (CAS No. 1492274-63-1) represents a compelling example of how structural innovation can lead to novel pharmacological entities. Its unique combination of heterocyclic moieties offers a rich foundation for further exploration in chemical biology and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.